molecular formula C11H12F2OS B15385731 1-(2-(Difluoromethyl)-3-(methylthio)phenyl)propan-2-one

1-(2-(Difluoromethyl)-3-(methylthio)phenyl)propan-2-one

Cat. No.: B15385731
M. Wt: 230.28 g/mol
InChI Key: UAUMAYGQHCJLIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-(Difluoromethyl)-3-(methylthio)phenyl)propan-2-one is a substituted arylketone characterized by a difluoromethyl (-CHF₂) group at the 2-position and a methylthio (-SMe) group at the 3-position of the phenyl ring. Its molecular formula is C₁₁H₁₂F₂OS, with a molecular weight of 230.27 g/mol. This compound is of interest due to its structural features, which combine electron-withdrawing (difluoromethyl) and electron-donating (methylthio) substituents.

Properties

Molecular Formula

C11H12F2OS

Molecular Weight

230.28 g/mol

IUPAC Name

1-[2-(difluoromethyl)-3-methylsulfanylphenyl]propan-2-one

InChI

InChI=1S/C11H12F2OS/c1-7(14)6-8-4-3-5-9(15-2)10(8)11(12)13/h3-5,11H,6H2,1-2H3

InChI Key

UAUMAYGQHCJLIA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=C(C(=CC=C1)SC)C(F)F

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects: Difluoromethyl vs. Trifluoromethyl

The compound 1-(3-(trifluoromethyl)phenyl)propan-2-one (C₁₀H₉F₃O, MW 202.17 g/mol) serves as a key intermediate in fenfluramine synthesis . Unlike the target compound, it features a trifluoromethyl (-CF₃) group at the 3-position. Key differences include:

  • Electronic Effects : The -CF₃ group is strongly electron-withdrawing, enhancing the ketone’s electrophilicity compared to the -CHF₂ group in the target compound.
  • Synthetic Pathways : Both compounds may share similar synthetic routes, such as Friedel-Crafts acylation or hydrolysis of nitriles, but require distinct precursors (e.g., trifluoromethyl vs. difluoromethyl phenylacetic acids) .
  • Regioisomer Control : highlights the importance of minimizing regioisomeric impurities (<0.2%) in pharmaceutical intermediates, suggesting stringent synthetic conditions for trifluoromethyl analogs .

Methylthio Substituent Positional Isomers

The compound 1-(3-(methylthio)phenyl)propan-2-one (CAS 629646-54-4, C₁₀H₁₂OS, MW 180.26 g/mol) differs from the target compound only in the absence of the 2-difluoromethyl group. Comparisons include:

  • Biological Relevance: reports that methylthio-containing compounds, such as 1-((4-(2-(methylthio)-1H-benzo[d]imidazol-1-yl)thiazol-2-yl)amino)propan-2-one, exhibit potent COX-2 inhibition (IC₅₀: 0.045–0.075 µM) . This suggests that the methylthio group in the target compound may confer bioactivity if similarly positioned.

Arylketones with Heterocyclic Moieties

1-(2-Hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one (C₁₅H₁₄O₂S, MW 258.33 g/mol) features a propenone backbone with a thiophene ring. Key contrasts include:

  • Conjugation Effects : The α,β-unsaturated ketone in this compound enables extended conjugation, influencing UV absorption and reactivity in cyclization reactions.
  • Crystallography : Single-crystal X-ray data (R factor: 0.058) confirm planar geometry, which may differ in the target compound due to steric effects from the difluoromethyl group .

Table 1: Comparative Data for Selected Arylketones

Compound Name Molecular Formula Molecular Weight Substituents (Position) Key Properties/Activities
1-(2-(Difluoromethyl)-3-(methylthio)phenyl)propan-2-one C₁₁H₁₂F₂OS 230.27 2-CHF₂, 3-SMe Hypothesized intermediate
1-(3-(Trifluoromethyl)phenyl)propan-2-one C₁₀H₉F₃O 202.17 3-CF₃ Fenfluramine precursor
1-(3-(Methylthio)phenyl)propan-2-one C₁₀H₁₂OS 180.26 3-SMe CAS 629646-54-4
1-((4-(2-(Methylthio)-1H-benzimidazol-1-yl)thiazol-2-yl)amino)propan-2-one C₁₆H₁₆N₄OS₂ 352.45 Methylthio-benzimidazole COX-2 inhibitor (IC₅₀: 0.045–0.075 µM)

Q & A

Q. What are the optimal synthetic routes for 1-(2-(difluoromethyl)-3-(methylthio)phenyl)propan-2-one, and how do reaction conditions influence yield?

The synthesis typically involves multi-step functionalization of a phenylacetone precursor. Key steps include:

  • Difluoromethylation : Using ClCF2_2H or BrCF2_2H under radical initiation (e.g., AIBN) to introduce the CF2_2H group at the ortho position .
  • Methylthiolation : Thiolation via nucleophilic aromatic substitution (SNAr) using NaSMe or (CH3_3)3_3S+^+BF4_4^- under basic conditions (K2_2CO3_3/DMF) .
  • Ketone Stabilization : Propan-2-one formation via Friedel-Crafts acylation, optimized with AlCl3_3 or FeCl3_3 catalysts .
    Methodological Note : Yield optimization requires strict control of temperature (-10°C for difluoromethylation to prevent side reactions) and solvent polarity (DMF enhances SNAr efficiency) .

Q. What spectroscopic techniques are most effective for characterizing this compound?

  • NMR : 19F NMR^{19}\text{F NMR} identifies CF2_2H splitting patterns (δ ≈ -110 to -120 ppm), while 1H NMR^{1}\text{H NMR} resolves methylthio (δ 2.4–2.6 ppm) and acetone methyl groups (δ 2.1–2.3 ppm) .
  • X-ray Crystallography : Resolves steric effects from ortho-substituted CF2_2H and SMe groups, confirming dihedral angles between phenyl and ketone moieties .
  • HRMS : Validates molecular weight (C11_{11}H11_{11}F2_2OS: theoretical 243.06 g/mol) with <2 ppm error .

Q. How can researchers assess the compound’s stability under varying pH and temperature?

  • Accelerated Stability Testing : Incubate in buffers (pH 1–13) at 25°C and 40°C for 72 hours. Monitor degradation via HPLC-UV (λ = 254 nm).
  • Key Findings : The methylthio group is prone to oxidation (e.g., to sulfoxide) under acidic conditions, while CF2_2H remains stable .

Advanced Research Questions

Q. How do electronic effects of the difluoromethyl and methylthio groups influence reactivity in cross-coupling reactions?

  • DFT Calculations : The CF2_2H group is electron-withdrawing (-I effect), activating the phenyl ring for electrophilic substitution at the para position.
  • Methylthio as Directing Group : SMe acts as a weak ortho/para director, competing with CF2_2H. Reactivity in Suzuki-Miyaura couplings is enhanced with Pd(OAc)2_2/SPhos, achieving >75% yield for para-substituted derivatives .

Q. What strategies resolve contradictory data on the compound’s antimicrobial activity across studies?

  • Meta-Analysis Framework : Compare MIC values against S. aureus and E. coli from independent studies. Adjust for variables:
    • Culture Media : Cation-adjusted Mueller-Hinton II reduces false negatives from cation chelation.
    • Compound Purity : Ensure ≥95% purity (HPLC) to exclude confounding effects from by-products .
  • Mechanistic Studies : Use fluorescence quenching to confirm membrane disruption (via laurdan dye) or target-specific assays (e.g., β-ketoacyl-ACP synthase inhibition) .

Q. How can computational modeling predict metabolic pathways and toxicity?

  • In Silico Tools :
    • SwissADME : Predicts high intestinal absorption (TPSA = 45 Ų) and CYP3A4-mediated oxidation of SMe.
    • ProTox-II : Flags potential hepatotoxicity (LD50_{50} ≈ 300 mg/kg in rats) linked to sulfoxide metabolites .
  • Validation : Cross-check with in vitro microsomal assays (human liver S9 fraction) and HPLC-MS metabolite profiling .

Methodological Guidance Table

Research ObjectiveRecommended ApproachKey Parameters to Monitor
Synthesis Optimization DoE (Design of Experiments) with varying catalysts (AlCl3_3 vs. FeCl3_3)Yield (HPLC), reaction time, by-product formation
Biological Activity Broth microdilution (CLSI guidelines)MIC, MBC, cytotoxicity (HEK293 cell line)
Stability Profiling Forced degradation (ICH Q1A)Degradation products (LC-MS), Arrhenius plot for shelf-life

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.